Cas no 2680749-22-6 (Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 2680749-22-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5634511
• PubChem ID: 165927098
• Update Time: 2025-05-20

Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680749-22-6
• EN300-28291692
• benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate

• Inchi： 1S/C16H21NO5/c1-21-15(19)14(18)13-8-5-9-17(10-13)16(20)22-11-12-6-3-2-4-7-12/h2-4,6-7,13-14,18H,5,8-11H2,1H3
• InChI Key： QANQQJHBLNEJIN-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Additional information on Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate

Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate: A Comprehensive Overview

Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate, also known by its CAS number 2680749-22-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered cyclic amine, and contains a benzyl group attached to the piperidine ring. The presence of hydroxyl and methoxy groups introduces additional functional complexity, making this compound a versatile building block for various chemical transformations.

The structure of Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate is characterized by a piperidine ring substituted at the 3-position with a hydroxyacetophenone moiety. This substitution pattern suggests potential applications in drug design, particularly in the development of bioactive molecules. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic interventions.

From a synthetic perspective, the preparation of this compound involves multi-step reactions, including nucleophilic substitutions and oxidations. The synthesis pathway typically begins with the formation of the piperidine ring, followed by the introduction of the benzyl group and subsequent functionalization to introduce the hydroxyl and methoxy groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate has shown promise in several areas. For instance, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Additionally, this compound serves as a valuable intermediate in the synthesis of bioactive agents, including antibiotics and antiviral drugs.

Recent research has also focused on the pharmacological properties of this compound. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutics for metabolic disorders. Furthermore, investigations into its pharmacokinetics have provided insights into its bioavailability and metabolic fate, which are critical factors for drug design.

The versatility of Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate extends beyond pharmaceutical applications. Its unique structure makes it an attractive candidate for materials science, particularly in the development of advanced polymers and coatings. The hydroxyl and methoxy groups contribute to its reactivity, allowing for tailored modifications to achieve desired properties such as improved adhesion or enhanced thermal stability.

In conclusion, Benzyl 3-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate (CAS No: 2680749-22-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.